Cas no 2138547-10-9 (tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate
• CAS No: 2138547-10-9
• MF: C₁₆H₃₀BrNO₄
• MW: 380.317704677582
• CID: 6034393
• PubChem ID: 165493077
• Update Time: 2025-05-20

tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate
• 2138547-10-9
• tert-butyl N-{3-bromo-2-[(3-methoxycyclohexyl)oxy]-2-methylpropyl}carbamate
• EN300-1135538

• Inchi： 1S/C16H30BrNO4/c1-15(2,3)22-14(19)18-11-16(4,10-17)21-13-8-6-7-12(9-13)20-5/h12-13H,6-11H2,1-5H3,(H,18,19)
• InChI Key： UHHGMBHFZSEWEE-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OC1CCCC(C1)OC

Computed Properties

• Exact Mass: 379.13582g/mol
• Monoisotopic Mass: 379.13582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate

Introduction to tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138547-10-9)

tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138547-10-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate is composed of a tert-butyl carbamate group, a brominated alkyl chain, and a methoxycyclohexyl moiety. These structural elements contribute to its distinct chemical properties and biological activities. The tert-butyl carbamate group is known for its ability to protect amino functionalities during synthetic manipulations, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The presence of the bromine atom in the alkyl chain imparts electrophilic reactivity, which can be harnessed for various chemical transformations. Additionally, the methoxycyclohexyl moiety introduces hydrophobicity and steric bulk, which can influence the compound's solubility and interactions with biological targets. These features collectively make tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate a versatile building block for the design and synthesis of new pharmaceuticals.

Recent studies have explored the potential applications of tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate in drug discovery and development. One notable area of research is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate group in this compound can be selectively cleaved under specific physiological conditions, releasing the active drug moiety. This approach can enhance drug delivery, improve pharmacokinetic properties, and reduce side effects.

In addition to prodrug applications, tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary studies have shown that this compound can selectively inhibit certain kinases, which are key enzymes implicated in cancer progression and other diseases. The ability to modulate kinase activity makes it a promising candidate for the development of targeted therapies.

The synthesis of tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the tert-butyl carbamate from an appropriate amine, followed by functionalization of the alkyl chain and introduction of the methoxycyclohexyl moiety. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize these processes.

To ensure the safety and efficacy of compounds like tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate, rigorous preclinical testing is essential. This includes evaluating its toxicity, pharmacokinetics, and metabolic stability using in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits favorable pharmacological profiles, with low toxicity and good metabolic stability, making it suitable for further development.

Clinical trials are currently underway to assess the therapeutic potential of compounds derived from tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Ongoing phase II trials are focusing on evaluating its efficacy in specific disease indications such as cancer and neurodegenerative disorders.

In conclusion, tert-butyl N-{3-bromo-2-(3-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138547-10-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents. Continued research and clinical evaluation will further elucidate its potential applications and contribute to the advancement of pharmaceutical science.